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Compound of Interest

Compound Name: SK1-I hydrochloride
Cat. No.: B7909932
Get Quote

Introduction & Core Directive

SK1-1 (BML-258) is a water-soluble analogue of sphingosine that acts as a potent, isozyme-
specific, competitive inhibitor of Sphingosine Kinase 1 (SphK1).[1][2] By inhibiting SphK1, SK1-
I modulates the "sphingolipid rheostat,” shifting the cellular balance from the pro-survival
signaling of Sphingosine-1-Phosphate (S1P) toward the pro-apoptotic accumulation of
Ceramide and Sphingosine.

Critical Handling Note: While SK1-1 is an analogue of a lipid, its hydrochloride salt form alters
its solubility profile. However, improper solubilization or storage in hygroscopic solvents (like old
DMSO) can lead to rapid compound inactivation or "silent precipitation,” where the drug
crashes out upon addition to aqueous media, leading to false-negative biological data.

Physicochemical Profile

Understanding the physical properties is the first step to ensuring stability.
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Property Data Notes
Compound Name SK1-1 Hydrochloride Also known as BML-258 HCI
CAS Number 1072443-89-0 Verify batch certificate

Salt form improves aqueous
Molecular Formula

handling
] Use this for molarity
Molecular Weight ~313.86 g/mol ]
calculations
Solubility (DMSO) ~50 mM (approx. 15 mg/mL) Preferred solvent for stock
N Soluble, but evaporation risk is
Solubility (Ethanol) ~25 mM )
higher
N o Not recommended for stock
Solubility (Water) Limited / pH dependent
storage
Appearance Off-white to pale yellow solid Waxy solid or powder

Storage & Stability Guidelines
Solid State Storage

o Temperature: Store at -20°C for up to 2 years. For long-term archiving (>2 years), -80°C is
preferred.[3][4]

o Desiccation: The HCI salt can be hygroscopic. Store the vial inside a sealed bag with
desiccant packs to prevent moisture absorption, which hydrolyzes the salt and alters
stoichiometry.

 Light: Protect from direct light. Wrap vials in aluminum foil if the storage box is transparent.

Solution Stability (The "Danger Zone")

Once in solution, SK1-I becomes susceptible to oxidation and precipitation.

e Solvent Choice:Anhydrous DMSO is the gold standard.
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o Risk: DMSO is hygroscopic (absorbs water from air). "Wet" DMSO drastically reduces the
solubility of SK1-I, causing micro-crystals to form that are invisible to the naked eye but
clog pipette tips and reduce effective concentration.

e Temperature:
o -80°C: Stable for 6 months.[2][4]
o -20°C: Stable for 1 month.
o 4°C/ RT: Unstable. Use immediately; do not store.
o Freeze-Thaw:Critical. SK1-1 is sensitive to repeated freeze-thaw cycles.

o Protocol: Aliquot stock solutions immediately after preparation into single-use volumes
(e.g., 20 pL or 50 uL) to ensure a vial is thawed only once.

Protocol: Preparation of Stock Solutions

This protocol ensures a stable 10 mM Stock Solution.

Reagents Required[2][3][6][7]

o SK1-1 Hydrochloride (Solid)
e New/Fresh Dimethyl Sulfoxide (DMSO), Cell Culture Grade (=99.9%)

o Vortex mixer and Ultrasonic bath

Workflow Diagram

Weigh SK1-1 HCI Calculate DMSO Vol Add Anhydrous DMSO Vortex (30s) & i 3 Aliquot into Store at -80°C
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Figure 1: Workflow for the preparation and storage of SK1-I stock solutions.
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Step-by-Step Procedure

» Calculation: To make a 10 mM stock:
o Weigh 3.14 mg of SK1-1 HCI.
o Dissolve in 1.0 mL of DMSO.
o Formula:
e Solubilization: Add the DMSO to the vial. Vortex vigorously for 30 seconds.

o Expert Tip: If the solution remains cloudy, sonicate in a water bath for 1-2 minutes at room
temperature. Do not heat above 37°C.

» Aliquot: Dispense into opaque or amber microcentrifuge tubes (e.g., 50 pL aliquots).

o Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol: Working Solutions & In Vivo Formulation

Directly adding 100% DMSO stock to cell culture media often causes precipitation. Use this
serial dilution method.

In Vitro (Cell Culture)

Target: 10 uM working concentration.
e Thaw one aliquot of 10 mM Stock.
 Intermediate Dilution: Dilute 1:10 in culture media (or PBS) to create a 1 mM intermediate.
o Why? This step buffers the DMSO shock.
o Mix: Vortex immediately.
 Final Dilution: Dilute the 1 mM intermediate 1:100 into the cell culture well to achieve 10 pM.

o Final DMSO: 0.1% (Safe for most cell lines).
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In Vivo (Animal Models)

For intraperitoneal (IP) or intravenous (IV) injection, DMSO must be minimized, and solubility
maintained. Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

[5]
Protocol:

Dissolve SK1-1in 100% DMSO (10% of final volume).

Add PEG300 (40% of final volume) and vortex.

Add Tween-80 (5% of final volume) and vortex.

Slowly add warm Saline (45% of final volume) while vortexing.

o Note: Always add saline last. Adding it earlier will cause the drug to crash out.

Biological Context & Mechanism

Understanding the pathway validates why maintaining SK1-1 activity is crucial. SK1-I is not just
a "blocker"; it shifts a rheostat.
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Figure 2: The Sphingolipid Rheostat.[3][6] SK1-I inhibits SphK1, blocking the conversion of
Sphingosine to S1P, thereby reducing survival signals and promoting apoptosis via

Ceramide/Sphingosine accumulation.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

o ) Use the "Intermediate Dilution”
o _ Dilution shock (adding DMSO ]
Precipitation in Media step (Section 5.1). Warm

stock directly to cold media). ) N
media to 37°C before addition.

_ Discard stock. Prepare fresh
o Hydrolysis due to wet DMSO )
Loss of Activity using newly opened DMSO.
or repeated freeze-thaw. ) )
Use single-use aliquots.

) Sonicate for 2 minutes. Ensure
] Saturation reached or salt not )
Cloudy Stock Solution ] ) concentration does not exceed
dissociated.
50 mM.

Use the PEG300/Tween-80

) o High DMSO concentration or formulation.[5][3] Ensure
In Vivo Toxicity L ) o
precipitation in veins. solution is clear before
injection.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: SK1-I Hydrochloride Storage, Stability,
and Solution Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909932/docs#application-note-sk1-i-hydrochloride-
storage-stability-and-solution-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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